Cas no 23815-91-0 (Bradykinin (1-3))

• Product Name: Bradykinin (1-3)
• CAS No: 23815-91-0
• MF: C₁₆H₂₈N₆O₄
• MW: 368.431323051453
• MDL: MFCD00081011
• CID: 269649
• PubChem ID: 152660
• Update Time: 2025-05-20

Bradykinin (1-3) Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-arginyl-L-prolyl-
• Bradykinin (1-3)
• α-Substance IB
• Arginyl-prolyl-proline
• Arg-pro-pro
• L-Proline, 1-(1-L-arginyl-L-prolyl)-
• N~5~-(diaminomethylidene)-L-ornithyl-L-prolyl-L-proline
• (2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
• Bradykinin(1-3)
• N5-(Diaminomethylene)-L-ornithyl-L-prolyl-L-proline
• MFCD00081011
• arginylprolylproline
• HY-P1497
• CS-0044559
• (S)-1-((S)-1-((S)-2-amino-5-guanidinopentanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylic acid
• Bradykinin 1-3
• 23815-91-0
• DTXSID00946611
• SCHEMBL7272757
• CHEBI:159266
• L-Arginyl-L-prolyl-L-proline
• H-ARG-PRO-PRO-OH SULFATE SALT

• MDL： MFCD00081011
• Inchi： 1S/C16H28N6O4/c17-10(4-1-7-20-16(18)19)13(23)21-8-2-5-11(21)14(24)22-9-3-6-12(22)15(25)26/h10-12H,1-9,17H2,(H,25,26)(H4,18,19,20)/t10-,11-,12-/m0/s1
• InChI Key： YCYXHLZRUSJITQ-SRVKXCTJSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 368.21720340g/mol
• Monoisotopic Mass: 368.21720340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 168Ų

Bradykinin (1-3) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Bradykinin (1-3)

Recent Advances in Bradykinin (1-3) Research and Its Association with CAS 23815-91-0

Bradykinin (1-3), a truncated peptide derived from the larger bradykinin molecule, has garnered significant attention in recent years due to its potential therapeutic applications and unique biochemical properties. This peptide, along with the compound referenced by CAS number 23815-91-0, has been the subject of numerous studies aimed at elucidating their roles in inflammation, pain modulation, and cardiovascular regulation. The latest research highlights the intricate mechanisms by which these molecules interact with biological systems, offering new insights into their pharmacological potential.

Recent studies have focused on the structural and functional characterization of Bradykinin (1-3). Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to determine its precise conformation and stability under physiological conditions. These investigations reveal that Bradykinin (1-3) exhibits a distinct binding affinity for bradykinin receptors, particularly the B1 and B2 subtypes, which are implicated in various pathological states. The interaction between Bradykinin (1-3) and these receptors has been shown to modulate inflammatory responses, suggesting its potential as a target for anti-inflammatory therapies.

The compound with CAS number 23815-91-0, often referenced in the context of peptide synthesis and modification, has been identified as a key intermediate in the production of Bradykinin (1-3). Recent advancements in synthetic chemistry have optimized the production process, enhancing the yield and purity of this peptide. Researchers have also explored the use of 23815-91-0 in the development of novel analogs of Bradykinin (1-3), aiming to improve its pharmacokinetic properties and therapeutic efficacy. These efforts have led to the discovery of several promising candidates with enhanced stability and receptor specificity.

In vivo studies have further elucidated the physiological effects of Bradykinin (1-3). Animal models of inflammation and pain have demonstrated that administration of this peptide can attenuate inflammatory markers and reduce nociceptive responses. These findings are particularly relevant for conditions such as chronic pain and autoimmune diseases, where dysregulated bradykinin signaling plays a critical role. Additionally, preliminary clinical trials have begun to explore the safety and efficacy of Bradykinin (1-3)-based therapies, with early results indicating favorable tolerability and biological activity.

The integration of computational modeling and high-throughput screening has accelerated the discovery of new applications for Bradykinin (1-3) and related compounds. Molecular docking studies have provided insights into the binding interactions between Bradykinin (1-3) and its receptors, facilitating the design of more potent and selective analogs. Furthermore, the development of targeted delivery systems, such as nanoparticle carriers, has addressed challenges related to peptide stability and bioavailability, paving the way for more effective therapeutic interventions.

In conclusion, the latest research on Bradykinin (1-3) and its association with CAS 23815-91-0 underscores the potential of these molecules in addressing unmet medical needs. The combination of advanced analytical techniques, innovative synthetic approaches, and translational studies has significantly advanced our understanding of their biological roles and therapeutic applications. As the field continues to evolve, further investigations are warranted to fully exploit the clinical potential of these promising compounds.